Cas no 2248296-00-4 (5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole)
5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
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- EN300-6511575
- 2248296-00-4
- 5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole
- 5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole
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- Inchi: 1S/C8H11BrF2N2/c1-8(2,3)13-6(9)5(4-12-13)7(10)11/h4,7H,1-3H3
- InChI Key: LNQURWUIJNJWOJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C=NN1C(C)(C)C
Computed Properties
- Exact Mass: 252.00737g/mol
- Monoisotopic Mass: 252.00737g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.8Ų
5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511575-0.05g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 0.05g |
$707.0 | 2025-03-14 | |
| Enamine | EN300-6511575-0.1g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 0.1g |
$741.0 | 2025-03-14 | |
| Enamine | EN300-6511575-0.25g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 0.25g |
$774.0 | 2025-03-14 | |
| Enamine | EN300-6511575-0.5g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 0.5g |
$809.0 | 2025-03-14 | |
| Enamine | EN300-6511575-1.0g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 1.0g |
$842.0 | 2025-03-14 | |
| Enamine | EN300-6511575-2.5g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 2.5g |
$1650.0 | 2025-03-14 | |
| Enamine | EN300-6511575-5.0g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 5.0g |
$2443.0 | 2025-03-14 | |
| Enamine | EN300-6511575-10.0g |
5-bromo-1-tert-butyl-4-(difluoromethyl)-1H-pyrazole |
2248296-00-4 | 95.0% | 10.0g |
$3622.0 | 2025-03-14 |
5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole
5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole: A Comprehensive Overview
5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole, identified by the CAS registry number 2248296-00-4, is a highly specialized organic compound with significant applications in the field of chemistry and material science. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a bromine atom at the 5-position, a tert-butyl group at the 1-position, and a difluoromethyl group at the 4-position endows this compound with unique chemical properties and reactivity.
The synthesis of 5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and ring-closing processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
In terms of chemical properties, this compound exhibits remarkable stability under various conditions, making it suitable for applications in high-performance materials. The bromine atom at the 5-position contributes to its electronic properties, while the tert-butyl group enhances its hydrophobicity. The difluoromethyl group at the 4-position introduces fluorine atoms, which are known for their strong electronegativity and ability to influence molecular interactions. These features make this compound a promising candidate for use in pharmaceuticals, agrochemicals, and advanced materials.
Recent studies have highlighted the potential of 5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole as a precursor for bioactive molecules. For instance, researchers have reported its use in the development of new antifungal agents with improved efficacy against resistant strains. The compound's ability to undergo various functional group transformations has facilitated its application in drug discovery programs targeting infectious diseases.
Beyond its role in pharmaceuticals, this compound has found applications in materials science. Its unique electronic properties make it a valuable component in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in nanotechnology have further expanded its utility, with researchers exploring its potential as a building block for self-assembled monolayers and nanocomposites.
In conclusion, 5-Bromo-1-tert-butyl-4-(difluoromethyl)pyrazole, CAS No. 2248296-00-4, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing both scientific understanding and technological applications.
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